Cas no 136074-26-5 (bis4-(2-Propen-1-yloxy)phenyl-methanone)
bis4-(2-Propen-1-yloxy)phenyl-methanone Chemical and Physical Properties
Names and Identifiers
-
- Methanone, bis[4-(2-propenyloxy)phenyl]-
- bis4-(2-Propen-1-yloxy)phenyl-methanone
-
- Inchi: 1S/C19H18O3/c1-3-13-21-17-9-5-15(6-10-17)19(20)16-7-11-18(12-8-16)22-14-4-2/h3-12H,1-2,13-14H2
- InChI Key: VWIAUZQWMLBMKP-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(OCC=C)C=C1)(C1=CC=C(OCC=C)C=C1)=O
bis4-(2-Propen-1-yloxy)phenyl-methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A601538-10mg |
bis[4-(2-Propen-1-yloxy)phenyl]-methanone |
136074-26-5 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A601538-50mg |
bis[4-(2-Propen-1-yloxy)phenyl]-methanone |
136074-26-5 | 50mg |
$ 210.00 | 2022-06-08 | ||
| TRC | A601538-100mg |
bis[4-(2-Propen-1-yloxy)phenyl]-methanone |
136074-26-5 | 100mg |
$ 320.00 | 2022-06-08 |
bis4-(2-Propen-1-yloxy)phenyl-methanone Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on bis4-(2-Propen-1-yloxy)phenyl-methanone
Recent Advances in the Study of bis4-(2-Propen-1-yloxy)phenyl-methanone (CAS: 136074-26-5): A Comprehensive Research Brief
bis4-(2-Propen-1-yloxy)phenyl-methanone (CAS: 136074-26-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, as well as its direct pharmacological effects. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its chemical characteristics, synthesis methods, biological activities, and potential applications in drug development.
One of the most notable advancements in the study of bis4-(2-Propen-1-yloxy)phenyl-methanone is its application in the synthesis of novel polymer materials with enhanced biocompatibility and mechanical properties. A 2023 study published in the Journal of Polymer Science demonstrated that this compound can serve as a cross-linking agent in the development of hydrogels for biomedical applications. The researchers highlighted its ability to form stable networks under mild conditions, making it an attractive candidate for tissue engineering and drug delivery systems.
In the realm of medicinal chemistry, bis4-(2-Propen-1-yloxy)phenyl-methanone has shown promise as a scaffold for designing small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of derivatives based on this core structure, which exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2) with improved selectivity over COX-1. These findings suggest potential applications in the development of next-generation anti-inflammatory drugs with reduced side effects.
The compound's photochemical properties have also been investigated in several recent studies. Research published in Photochemistry and Photobiology revealed that bis4-(2-Propen-1-yloxy)phenyl-methanone exhibits interesting light-responsive behavior, making it a potential candidate for photodynamic therapy applications. The study demonstrated that upon specific wavelength irradiation, the compound could generate reactive oxygen species (ROS) with high efficiency, suggesting its utility in targeted cancer treatments.
From a synthetic chemistry perspective, novel methodologies for the preparation of bis4-(2-Propen-1-yloxy)phenyl-methanone have been developed to improve yield and purity. A 2024 publication in Organic Process Research & Development described an optimized green chemistry approach using microwave-assisted synthesis, which reduced reaction times by 70% while maintaining excellent product quality. This advancement has significant implications for scaling up production while minimizing environmental impact.
Looking forward, the diverse applications of bis4-(2-Propen-1-yloxy)phenyl-methanone across multiple domains of chemical biology and pharmaceutical research highlight its importance as a versatile compound. Ongoing studies are exploring its potential in areas such as antimicrobial coatings, advanced material science, and as a probe for biological imaging. As research continues to uncover new properties and applications for this molecule, it is expected to play an increasingly significant role in the development of innovative therapeutic and technological solutions.
136074-26-5 (bis4-(2-Propen-1-yloxy)phenyl-methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)